2,2-Dimethyl-3-(3-methylenepent-4-enyl)oxirane
Cat. No. B8735214
Key on ui cas rn:
29414-55-9
M. Wt: 152.23 g/mol
InChI Key: DQGZGGZXMOFHLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03963783
Procedure details
76 g. of epoxymyrcene, prepared according to the method described in paragraph a) by epoxidation of myrcene, were added dropwise between -5° and 0°, with good stirring. Then the mixture was stirred with 200 ml. ice-water and neutralised with diluted HCl. Following the same isolation procedure described in paragraph b) 1. the sec.-myrcenol was obtained with a comparable yield.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1([CH3:11])[O:4][CH:3]1[CH2:5][CH2:6][C:7]([CH:9]=[CH2:10])=[CH2:8].CC(C)=CCCC(C=C)=C.Cl>>[CH3:11][C:2]([OH:4])([CH2:3][CH2:5][CH2:6][C:7]([CH:9]=[CH2:10])=[CH2:8])[CH3:1]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1(C(O1)CCC(=C)C=C)C
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(=CCCC(=C)C=C)C
|
Step Three
[Compound]
|
Name
|
ice water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
Then the mixture was stirred with 200 ml
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added dropwise between -5° and 0°, with good stirring
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(CCCC(=C)C=C)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
